Cas no 2716849-15-7 (2-Boc-amino-3-chloro-pyridine-5-boronic acid pinacol ester)

• Product Name: 2-Boc-amino-3-chloro-pyridine-5-boronic acid pinacol ester
• CAS No: 2716849-15-7
• MF: C₁₆H₂₄BClN₂O₄
• MW: 354.64
• MDL: MFCD23379585
• CID: 5088257
• Update Time: 2026-03-02

2-Boc-amino-3-chloro-pyridine-5-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[3-chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridinyl]-, 1,1-dimethylethyl ester
• 2-Boc-amino-3-chloro-pyridine-5-boronic acid pinacol ester

• MDL： MFCD23379585
• Inchi： 1S/C16H24BClN2O4/c1-14(2,3)22-13(21)20-12-11(18)8-10(9-19-12)17-23-15(4,5)16(6,7)24-17/h8-9H,1-7H3,(H,19,20,21)
• InChI Key： IWONLAVFIIPJSZ-UHFFFAOYSA-N
• SMILES： C1(B2OC(C)(C)C(C)(C)O2)=CC(Cl)=C(NC(=O)OC(C)(C)C)N=C1

Additional information on 2-Boc-amino-3-chloro-pyridine-5-boronic acid pinacol ester

2-Boc-amino-3-chloro-pyridine-5-boronic acid pinacol ester: A Comprehensive Overview

The compound with CAS No. 2716849-15-7, known as 2-Boc-amino-3-chloro-pyridine-5-boronic acid pinacol ester, is a highly specialized intermediate in organic synthesis. This compound is particularly notable for its role in the construction of complex heterocyclic frameworks, which are essential in drug discovery and materials science. The Boc (tert-butoxycarbonyl) group serves as a protecting group for the amino functionality, while the boronic acid pinacol ester moiety is a key component in Suzuki-Miyaura cross-coupling reactions, enabling the formation of biaryl and heteroaryl structures.

Recent advancements in synthetic methodology have highlighted the versatility of this compound in constructing diverse pyridine derivatives. For instance, researchers have employed this intermediate to synthesize bioactive molecules with potential applications in oncology and neurodegenerative diseases. The chlorine substituent at the 3-position of the pyridine ring introduces electronic effects that can modulate reactivity during subsequent transformations, making it a valuable tool in medicinal chemistry.

From an analytical standpoint, this compound has been characterized using advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These studies have provided insights into its structural integrity and stability under various reaction conditions. Moreover, computational chemistry approaches have been utilized to predict its reactivity and compatibility with different coupling partners, further enhancing its utility in synthetic workflows.

In terms of applications, 2-Boc-amino-3-chloro-pyridine-5-boronic acid pinacol ester has found significant use in the development of boron-containing materials for optoelectronic devices. Its ability to participate in cross-coupling reactions without compromising the integrity of sensitive functional groups has made it a preferred choice for constructing advanced materials with tailored electronic properties.

Looking ahead, ongoing research is focused on optimizing the synthesis of this compound to improve yield and reduce costs. Additionally, efforts are being made to explore its potential in other areas such as catalysis and polymer chemistry. The integration of green chemistry principles into its production processes is also a priority, aligning with global sustainability goals.

In conclusion, 2-Boc-amino-3-chloro-pyridine-5-boronic acid pinacol ester stands as a testament to the ingenuity of modern organic synthesis. Its unique combination of functional groups and reactivity profiles positions it as an indispensable tool in both academic and industrial settings. As research continues to uncover new applications and improvements, this compound will undoubtedly remain at the forefront of chemical innovation.